![molecular formula C23H23N3O B248442 Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone](/img/structure/B248442.png)
Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone
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Overview
Description
Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to modulate the activity of various neurotransmitters in the central nervous system, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
Advantages and Limitations for Lab Experiments
One of the main advantages of Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone is its potential as a lead compound for the development of new drugs with anti-inflammatory and analgesic properties. However, its limitations include its relatively low potency and selectivity, as well as its poor solubility in water.
Future Directions
There are several potential future directions for research on Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone. One direction is to explore its potential as a therapeutic agent for the treatment of cancer and neurological disorders. Another direction is to optimize its potency and selectivity through structure-activity relationship studies. Additionally, further research is needed to fully understand its mechanism of action and to identify potential side effects and toxicity.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its anti-inflammatory and analgesic properties make it a potential lead compound for the development of new drugs, and its modulatory effects on neurotransmitters suggest potential applications in the treatment of neurological disorders. However, further research is needed to fully understand its mechanism of action, optimize its potency and selectivity, and identify potential side effects and toxicity.
Synthesis Methods
The synthesis of Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone can be achieved through a multi-step reaction process. The first step involves the synthesis of 4-(pyridin-3-ylmethyl)piperazine, which is then reacted with 4-bromobiphenyl to form this compound. The purity of the final product can be determined through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
Biphenyl-4-yl[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has been found to exhibit anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of cancer and neurological disorders.
properties
Molecular Formula |
C23H23N3O |
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Molecular Weight |
357.4 g/mol |
IUPAC Name |
(4-phenylphenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone |
InChI |
InChI=1S/C23H23N3O/c27-23(22-10-8-21(9-11-22)20-6-2-1-3-7-20)26-15-13-25(14-16-26)18-19-5-4-12-24-17-19/h1-12,17H,13-16,18H2 |
InChI Key |
UQJKCKWOCBMKQN-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CN=CC=C2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Canonical SMILES |
C1CN(CCN1CC2=CN=CC=C2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
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